Cas no 588713-69-3 (4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid)

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid structure
588713-69-3 structure
Product Name:4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid
CAS No:588713-69-3
MF:C15H22O2S
MW:266.398983478546
MDL:MFCD03945184
CID:3111461
PubChem ID:5197440
Update Time:2025-07-08

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • <br>4,5,6,7,8,9,10,11,12,13-Decahydro-1-thia-cyclopentacyclododecene-2-carboxyl ic acid
    • MFCD03945184
    • ALBB-000965
    • 4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-2-carboxylic acid
    • 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]-thiophene-2-carboxylic acid
    • 588713-69-3
    • VS-05692
    • Oprea1_565379
    • BBL016923
    • STK437003
    • H21203
    • 4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-2-carboxylic acid
    • AKOS003324531
    • 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid
    • MDL: MFCD03945184
    • Inchi: 1S/C15H22O2S/c16-15(17)14-11-12-9-7-5-3-1-2-4-6-8-10-13(12)18-14/h11H,1-10H2,(H,16,17)
    • InChI Key: LNSQBMPERJWUBR-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2=C1CCCCCCCCCC2

Computed Properties

  • Exact Mass: 266.13405111Da
  • Monoisotopic Mass: 266.13405111Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 65.5Ų

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D015025-100mg
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]-thiophene-2-carboxylic acid
588713-69-3
100mg
$ 185.00 2022-06-06
TRC
D015025-250mg
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]-thiophene-2-carboxylic acid
588713-69-3
250mg
$ 380.00 2022-06-06
TRC
D015025-500mg
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]-thiophene-2-carboxylic acid
588713-69-3
500mg
$ 600.00 2022-06-06
Matrix Scientific
028314-500mg
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]-thiophene-2-carboxylic acid
588713-69-3
500mg
$189.00 2023-09-06
A2B Chem LLC
AJ01228-500mg
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carboxylic acid
588713-69-3 >95%
500mg
$523.00 2024-04-19
A2B Chem LLC
AJ01228-1g
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carboxylic acid
588713-69-3 >95%
1g
$578.00 2024-04-19
A2B Chem LLC
AJ01228-5g
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carboxylic acid
588713-69-3 >95%
5g
$1134.00 2024-04-19
A2B Chem LLC
AJ01228-10g
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carboxylic acid
588713-69-3 >95%
10g
$1550.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738701-1g
4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[b]thiophene-2-carboxylic acid
588713-69-3 98%
1g
¥3488.00 2024-05-07

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid Related Literature

Additional information on 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid

Introduction to 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid (CAS No. 588713-69-3)

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 588713-69-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This decacyclic thiophene derivative features a highly substituted macrocyclic structure, which makes it a promising candidate for various synthetic and functional applications.

The molecular framework of 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid consists of a fused thiophene ring system embedded within a decacyclic scaffold. This intricate arrangement imparts distinct electronic and steric characteristics to the molecule, making it an attractive building block for designing novel compounds with tailored properties. The presence of a carboxylic acid functional group at the 2-position further enhances its reactivity and utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid. Its complex cyclic structure suggests possible interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain therapeutic targets relevant to neurological disorders and inflammatory conditions. The rigid macrocyclic core provides a stable platform for further derivatization to modulate bioactivity and improve pharmacokinetic profiles.

The synthesis of 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid presents significant challenges due to the complexity of its decacyclic structure. Advanced synthetic methodologies such as organometallic catalysis and ring-closing metathesis have been employed to construct the desired framework. Recent advancements in computational chemistry have also played a crucial role in optimizing synthetic routes by predicting reaction outcomes and minimizing unwanted byproducts.

One of the most compelling aspects of 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid is its potential in materials science. The macrocyclic structure and electron-rich thiophene system make it an excellent candidate for designing organic semiconductors and conductive polymers. Researchers have explored its incorporation into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where its rigid structure contributes to improved thermal stability and charge transport properties.

The carboxylic acid moiety in 4,5,6,7,8,9,10,11,12,13-Decahydrocyclododecab-thiophene-2-carboxylic acid also facilitates its use as an intermediate in peptide mimetics and peptidomimetic drug design. By introducing this scaffold into biologically active peptides or fragments thereof، researchers can enhance their metabolic stability while maintaining or even improving bioactivity. This approach has shown promise in developing novel therapeutic agents with prolonged half-lives and reduced immunogenicity.

Recent studies have also highlighted the role of 4,5,6,7,8,9،10،11،12،13-Decahydrocyclododecab-thiophene-2-carboxylic acid in nanotechnology applications. Its ability to self-assemble into ordered structures makes it suitable for constructing supramolecular architectures with precise geometries. These nanostructures have potential applications in drug delivery systems、catalysis、and sensors due to their tunable size、shape،and surface properties.

The environmental impact of synthesizing and utilizing 4,5,6،7,8،9،10،11,12،13-Decahydrocyclododecab-thiophene-2-carboxylic acid is another critical consideration. Efforts are underway to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. Additionally,“green chemistry” principles are being integrated into the design of new derivatives to ensure sustainability throughout the lifecycle of these compounds.

In conclusion,4。5。6。7。8。9。10。11。12。13-Decahydrocyclododecab-thiophene-2-carboxylic acid (CAS No. 588713-69-3) represents a fascinating compound with diverse applications spanning pharmaceuticals、materials science、and nanotechnology。Its unique structural features offer opportunities for innovation across multiple disciplines while posing challenges that drive advancements in synthetic methodologies and computational modeling.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.